Cas no 41785-06-2 (Ethyl 4-(6-amino-9H-purin-9-yl)butanoate)

• Product Name: Ethyl 4-(6-amino-9H-purin-9-yl)butanoate
• CAS No: 41785-06-2
• MF: C₁₁H₁₅N₅O₂
• MW: 249.269101381302
• CID: 2635595
• PubChem ID: 640191
• Update Time: 2025-07-25

Ethyl 4-(6-amino-9H-purin-9-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(6-amino-9H-purin-9-yl)butanoate
• 6-Amino-9H-purine-9-butanoic acid ethyl ester
• 9H-purine-9-butanoic acid, 6-amino-, ethyl ester
• Ethyl 4-(6-amino-9H-purin-9-yl)butanoate

• Inchi： 1S/C11H15N5O2/c1-2-18-8(17)4-3-5-16-7-15-9-10(12)13-6-14-11(9)16/h6-7H,2-5H2,1H3,(H2,12,13,14)
• InChI Key： BBQXFCPWMMOYFW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1C=NC2=C(N)N=CN=C12)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 289
• XLogP3: 0.4
• Topological Polar Surface Area: 95.9